2,4-dibromo-N-(2-chlorophenyl)benzamide
Description
2,4-Dibromo-N-(2-chlorophenyl)benzamide is a halogenated benzamide derivative featuring bromine substitutions at the 2- and 4-positions of the benzoyl ring and a 2-chlorophenyl group attached to the amide nitrogen. This compound’s structural framework is characterized by strong electron-withdrawing halogen groups, which influence its electronic properties, reactivity, and intermolecular interactions. The bromine substituents likely enhance lipophilicity and biological activity, as observed in related brominated benzamides (e.g., anticonvulsant and antitumor agents) .
Properties
Molecular Formula |
C13H8Br2ClNO |
|---|---|
Molecular Weight |
389.47 g/mol |
IUPAC Name |
2,4-dibromo-N-(2-chlorophenyl)benzamide |
InChI |
InChI=1S/C13H8Br2ClNO/c14-8-5-6-9(10(15)7-8)13(18)17-12-4-2-1-3-11(12)16/h1-7H,(H,17,18) |
InChI Key |
QZGOZPCVNQBZRE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NC(=O)C2=C(C=C(C=C2)Br)Br)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=C(C=C(C=C2)Br)Br)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 2: Structural Parameters
| Parameter | N-(2-Chlorophenyl)benzamide | 4-Bromo-N-(2-nitrophenyl)benzamide | Target Compound (Predicted) |
|---|---|---|---|
| C=O Bond Length (Å) | 1.22 | 1.21 | ~1.23 |
| Amide Torsion Angle (°) | 65 | 58 | ~70 |
| Halogen Interactions | N–H⋯Cl | Br⋯O (nitro group) | Br⋯Br/Cl |
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